Cas no 851951-87-6 (ethyl 5-(2,3-dimethoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate)

• Product Name: ethyl 5-(2,3-dimethoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate
• CAS No: 851951-87-6
• MF: C₂₅H₂₃N₃O₇S
• MW: 509.53102517128
• CID: 5878299
• PubChem ID: 4389949
• Update Time: 2025-06-10

ethyl 5-(2,3-dimethoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-d]pyridazine-1-carboxylic acid, 5-[(2,3-dimethoxybenzoyl)amino]-3,4-dihydro-3-(4-methoxyphenyl)-4-oxo-, ethyl ester
• F0641-0687
• AB00670614-01
• 851951-87-6
• ethyl 5-[(2,3-dimethoxybenzoyl)amino]-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 5-(2,3-dimethoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate
• AKOS024590445
• ethyl 5-(2,3-dimethoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
• ethyl 5-(2,3-dimethoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

• Inchi： 1S/C25H23N3O7S/c1-5-35-25(31)20-17-13-36-23(26-22(29)16-7-6-8-18(33-3)21(16)34-4)19(17)24(30)28(27-20)14-9-11-15(32-2)12-10-14/h6-13H,5H2,1-4H3,(H,26,29)
• InChI Key： XTERNBTZRVECPZ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(OC)C=C2)C(=O)C2=C(NC(=O)C3=CC=CC(OC)=C3OC)SC=C12

Computed Properties

• Exact Mass: 509.12567125g/mol
• Monoisotopic Mass: 509.12567125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 144Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 11.36±0.20(Predicted)

Additional information on ethyl 5-(2,3-dimethoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno3,4-dpyridazine-1-carboxylate

Research Brief on Ethyl 5-(2,3-dimethoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS: 851951-87-6)

Ethyl 5-(2,3-dimethoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS: 851951-87-6) is a synthetic compound with potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. Recent studies have focused on its structural properties, biological activities, and potential mechanisms of action, making it a compound of significant interest in the field of chemical biology and pharmaceutical research.

The compound belongs to the thienopyridazine class, which is known for its diverse pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of multiple methoxy and carboxylate functional groups in its structure suggests potential interactions with biological targets, such as enzymes and receptors, which could be leveraged for drug development. Recent research has explored its synthesis, optimization, and preliminary biological evaluations to understand its therapeutic potential better.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that ethyl 5-(2,3-dimethoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate exhibits inhibitory activity against specific kinase targets, suggesting its potential as a lead compound for further optimization. Researchers have employed molecular docking and structure-activity relationship (SAR) studies to elucidate its binding modes and optimize its potency.

In addition to its kinase inhibitory properties, recent studies have also investigated the compound's pharmacokinetic profile, including its stability, solubility, and metabolic pathways. These studies are crucial for determining its suitability as a drug candidate. Early findings indicate that the compound exhibits moderate metabolic stability, but further modifications may be required to enhance its bioavailability and reduce potential toxicity. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to characterize its purity and degradation products.

Another promising avenue of research involves the compound's potential application in combination therapies. Given the complexity of diseases like cancer, combination therapies that target multiple pathways are often more effective than single-agent treatments. Researchers are exploring synergies between ethyl 5-(2,3-dimethoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate and other therapeutic agents to enhance efficacy and overcome drug resistance. Preliminary results from cell-based assays have shown additive or synergistic effects when the compound is combined with standard chemotherapeutic agents.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as scalability of synthesis, cost-effectiveness, and long-term safety need to be addressed. Future research directions may include in vivo studies to evaluate its efficacy and toxicity in animal models, as well as further structural modifications to improve its drug-like properties. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound through the drug development pipeline.

In conclusion, ethyl 5-(2,3-dimethoxybenzamido)-3-(4-methoxyphenyl)-4-oxo-3H,4H-thieno[3,4-d]pyridazine-1-carboxylate (CAS: 851951-87-6) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and preliminary biological activities warrant continued research to unlock its full therapeutic potential. As the scientific community gains a deeper understanding of its mechanisms and optimizes its properties, this compound may emerge as a valuable tool in the fight against complex diseases.